Cas no 157037-89-3 (methyl 2-oxo-5-phenylcyclohexanecarboxylate)

• Product name: methyl 2-oxo-5-phenylcyclohexanecarboxylate
• CAS No: 157037-89-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 2109305
• PubChem ID: 77230423

methyl 2-oxo-5-phenylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxo-5-phenylcyclohexanecarboxylate
• DA-09837
• 157037-89-3
• AKOS018236641

• Inchi： InChI=1S/C14H16O3/c1-17-14(16)12-9-11(7-8-13(12)15)10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： QISHTJPQSJDTSQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.109944368Da
• Monoisotopic Mass: 232.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.3